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Compound Name: 2-(4-Iodophenyl)ethanol

CAS No.: 52914-23-5

Cat. No.: B1305254

Get Quote

An In-depth Exploration of the Synthesis, Properties, and Applications of a Key Halogenated

Intermediate

Foreword
Within the landscape of modern medicinal chemistry and materials science, halogenated

organic compounds hold a position of paramount importance. The introduction of a halogen

atom into an organic scaffold can profoundly influence its physicochemical and biological

properties, offering a powerful tool for molecular design and optimization. Among these,

iodinated aromatic compounds have garnered significant interest due to the unique

characteristics of the iodine atom, including its size, polarizability, and ability to participate in

halogen bonding and as a leaving group in cross-coupling reactions. This guide provides a

comprehensive technical overview of 2-(4-Iodophenyl)ethanol, a versatile building block that

has quietly established itself as a valuable intermediate in the synthesis of a diverse array of

complex molecules. From its likely origins in the broader exploration of halogenated

phenylethanols to its contemporary applications in the development of targeted therapeutics,

this document aims to serve as an in-depth resource for researchers, scientists, and drug

development professionals. We will delve into its historical context, dissect its synthetic
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methodologies, and explore its multifaceted utility, providing both foundational knowledge and

practical insights for its application in the laboratory.

Discovery and History: A Molecule Born from a
Legacy of Iodine in Science
The precise moment of the first synthesis and characterization of 2-(4-Iodophenyl)ethanol is
not prominently documented in the annals of chemical literature as a singular event of

discovery. Instead, its emergence is intrinsically linked to the broader narrative of the

exploration of halogenated phenylethanol derivatives during the mid-20th century—a period

characterized by an explosion in synthetic organic chemistry and the burgeoning field of

medicinal chemistry.

The story of 2-(4-Iodophenyl)ethanol is best understood within the historical context of the

scientific fascination with iodine and its compounds. Following the discovery of iodine in 1811

by Bernard Courtois, the element and its inorganic salts quickly found application in medicine,

most notably for the treatment of goiter.[1] This early therapeutic success spurred an enduring

interest in the biological effects of iodine-containing substances.[2][3]

As organic chemistry matured in the late 19th and early 20th centuries, chemists began to

systematically incorporate iodine into organic molecules, seeking to understand how this

modification would influence their properties. The development of foundational synthetic

techniques, such as the Sandmeyer and Grignard reactions, provided the necessary tools for

the preparation of a wide array of organoiodine compounds.[4]

While a specific "pioneering" scientist or a landmark publication for the discovery of 2-(4-
Iodophenyl)ethanol remains elusive, its synthesis would have been a logical extension of the

ongoing research into substituted phenylethanols. The parent compound, 2-phenylethanol, was

a known entity, and the introduction of a halogen at the para position of the phenyl ring would

have been a straightforward objective for chemists of the era exploring structure-activity

relationships. The presence of its chloro-analogue, 2-(4-chlorophenyl)ethanol, in the chemical

literature and supplier catalogs from the latter half of the 20th century further supports the

notion of a gradual emergence rather than a celebrated discovery.[4]

The initial applications of 2-(4-Iodophenyl)ethanol were likely as a synthetic intermediate, a

role it continues to excel in today. Its utility as a building block in the construction of more
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complex molecules, particularly in the pharmaceutical and agrochemical industries, has

ensured its continued relevance.

Physicochemical Properties
2-(4-Iodophenyl)ethanol is a white to off-white solid at room temperature. The presence of the

iodine atom significantly influences its physical and chemical properties compared to the parent

2-phenylethanol molecule.

Property Value

CAS Number 52914-23-5

Molecular Formula C₈H₉IO

Molecular Weight 248.06 g/mol

Melting Point 48-51 °C

Boiling Point 155-158 °C at 10 mmHg

Appearance White to off-white solid

Solubility

Soluble in common organic solvents such as

methanol, ethanol, dichloromethane, and ethyl

acetate. Sparingly soluble in water.

Synthesis and Methodologies
Several synthetic routes to 2-(4-Iodophenyl)ethanol have been developed, with the choice of

method often depending on the starting materials, desired scale, and laboratory resources. The

most common and practical approaches involve the reduction of a corresponding carboxylic

acid or its ester, or the Grignard reaction.

Reduction of 2-(4-Iodophenyl)acetic Acid
A widely employed and straightforward method for the synthesis of 2-(4-Iodophenyl)ethanol is
the reduction of 2-(4-iodophenyl)acetic acid. This transformation can be achieved using various

reducing agents, with borane complexes being particularly effective.
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Experimental Protocol: Reduction of 2-(4-Iodophenyl)acetic Acid with Borane-Tetrahydrofuran

Complex

Materials:

2-(4-Iodophenyl)acetic acid

Anhydrous Tetrahydrofuran (THF)

Borane-tetrahydrofuran complex (1 M solution in THF)

Saturated aqueous sodium bicarbonate solution

Ethyl acetate

Anhydrous sodium sulfate

Deionized water

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, dissolve 2-(4-iodophenyl)acetic acid (1.0 eq) in

anhydrous THF.

Cool the solution to 0 °C in an ice bath.

Slowly add the borane-tetrahydrofuran complex (1.0 M solution in THF, 1.1 eq) dropwise to

the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 4-6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, carefully quench the reaction by the slow addition of water, followed by

a saturated aqueous sodium bicarbonate solution until the cessation of gas evolution.
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Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure to yield 2-(4-Iodophenyl)ethanol. The product

can be further purified by column chromatography on silica gel if necessary.

Causality Behind Experimental Choices:

The use of anhydrous THF is crucial as borane reagents react violently with water.

The reaction is performed under an inert atmosphere (nitrogen) to prevent the quenching of

the reducing agent by atmospheric moisture.

The slow, dropwise addition of the borane complex at a reduced temperature helps to control

the initial exothermic reaction.

The aqueous workup with a mild base neutralizes any remaining acidic species and

facilitates the separation of the product into the organic phase.

2-(4-Iodophenyl)acetic Acid

2-(4-Iodophenyl)ethanol

Reduction

BH3-THF
Anhydrous THF

Click to download full resolution via product page

Figure 1: Synthetic pathway for the reduction of 2-(4-Iodophenyl)acetic acid.

Grignard Reaction
An alternative and versatile approach involves the use of a Grignard reagent. This method

builds the carbon skeleton of the molecule and is particularly useful when starting from

precursors like 4-iodobenzyl halides.

Experimental Protocol: Synthesis via Grignard Reaction with Formaldehyde
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Materials:

4-Iodobenzyl bromide

Magnesium turnings

Anhydrous diethyl ether or THF

Iodine crystal (as an initiator)

Paraformaldehyde

Saturated aqueous ammonium chloride solution

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,

and a nitrogen inlet, place magnesium turnings (1.2 eq) and a small crystal of iodine.

Add a small amount of anhydrous diethyl ether to cover the magnesium.

In the dropping funnel, prepare a solution of 4-iodobenzyl bromide (1.0 eq) in anhydrous

diethyl ether.

Add a small portion of the 4-iodobenzyl bromide solution to the magnesium turnings to

initiate the reaction (indicated by the disappearance of the iodine color and gentle

bubbling).

Once the reaction has initiated, add the remaining 4-iodobenzyl bromide solution dropwise

at a rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent.
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Cool the reaction mixture to 0 °C in an ice bath.

In a separate flask, carefully depolymerize paraformaldehyde by heating and pass the

resulting formaldehyde gas through the Grignard solution, or carefully add anhydrous

paraformaldehyde in portions to the cooled Grignard reagent.

After the addition of formaldehyde, allow the reaction to warm to room temperature and

stir for 2-3 hours.

Quench the reaction by the slow, dropwise addition of a saturated aqueous ammonium

chloride solution.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

4-Iodobenzyl Bromide

4-Iodobenzylmagnesium
Bromide

Grignard Formation

Mg
Anhydrous Ether 2-(4-Iodophenyl)ethanol

Nucleophilic Addition

1. Formaldehyde
2. Aqueous Workup

Click to download full resolution via product page

Figure 2: Grignard synthesis of 2-(4-Iodophenyl)ethanol.

Applications in Organic Synthesis and Drug
Development
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The synthetic utility of 2-(4-Iodophenyl)ethanol is primarily derived from its two key functional

groups: the primary alcohol and the aryl iodide. These moieties provide orthogonal handles for

a variety of chemical transformations, making it a valuable building block in multi-step

syntheses.

The Role of the Hydroxyl Group
The primary alcohol functionality of 2-(4-Iodophenyl)ethanol can undergo a wide range of

classical alcohol reactions, including:

Oxidation: The hydroxyl group can be oxidized to the corresponding aldehyde, 2-(4-

iodophenyl)acetaldehyde, or further to the carboxylic acid, 2-(4-iodophenyl)acetic acid, using

a variety of oxidizing agents. The choice of reagent allows for precise control over the

oxidation state of the product.

Esterification: Reaction with carboxylic acids or their derivatives (e.g., acyl chlorides,

anhydrides) under appropriate conditions yields the corresponding esters.

Etherification: The formation of ethers can be achieved through reactions such as the

Williamson ether synthesis.

Conversion to Halides: The hydroxyl group can be substituted by a halogen (e.g., chlorine,

bromine) using standard reagents like thionyl chloride or phosphorus tribromide.

The Significance of the Aryl Iodide
The carbon-iodine bond in 2-(4-Iodophenyl)ethanol is a key feature that enables its

participation in a multitude of carbon-carbon and carbon-heteroatom bond-forming reactions,

most notably palladium-catalyzed cross-coupling reactions. These reactions are cornerstones

of modern organic synthesis and are extensively used in the pharmaceutical industry.

Suzuki Coupling: Reaction with boronic acids or their esters to form biaryl structures.

Heck Coupling: Reaction with alkenes to form substituted alkenes.

Sonogashira Coupling: Reaction with terminal alkynes to form aryl alkynes.

Buchwald-Hartwig Amination: Reaction with amines to form arylamines.
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Carbonylation Reactions: The introduction of a carbonyl group to form various carbonyl-

containing compounds.

Application in Drug Discovery: A Versatile Scaffold
The combination of a reactive hydroxyl group and an aryl iodide moiety makes 2-(4-
Iodophenyl)ethanol a valuable intermediate in the synthesis of pharmaceutically active

compounds. The iodophenyl group can serve as a handle to introduce diverse substituents

through cross-coupling reactions, allowing for the rapid generation of libraries of compounds for

biological screening. The ethanol side chain can be modified to introduce linkers,

pharmacophores, or other functional groups to modulate the compound's properties.

While specific blockbuster drugs directly derived from 2-(4-Iodophenyl)ethanol are not widely

publicized, its structural motifs are present in numerous compounds under investigation. The

broader class of iodinated phenyl derivatives serves as crucial intermediates in the synthesis of

targeted therapies, including kinase inhibitors for cancer treatment.

Conclusion
2-(4-Iodophenyl)ethanol stands as a testament to the enduring utility of halogenated

intermediates in the ever-evolving field of chemical synthesis. While its discovery may not be

marked by a singular, celebrated event, its value is evident in its continued application in

research and development. The strategic placement of the iodine atom and the hydroxyl group

provides a versatile platform for the construction of complex molecular architectures. As the

demand for novel therapeutics and functional materials continues to grow, the importance of

such well-defined and reactive building blocks will undoubtedly increase. This guide has aimed

to provide a comprehensive overview of 2-(4-Iodophenyl)ethanol, from its historical context to

its practical applications, with the hope of inspiring and facilitating its use in the next generation

of scientific discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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